Cas no 129277-03-8 (3-Buten-2-one,4-[(1S,4S,6R)-1,4-dihydroxy-2,2,6-trimethylcyclohexyl]-, (3E)-)

3-Buten-2-one,4-[(1S,4S,6R)-1,4-dihydroxy-2,2,6-trimethylcyclohexyl]-, (3E)- Properties

Names and Identifiers

• 3-Buten-2-one,4-[(1S,4S,6R)-1,4-dihydroxy-2,2,6-trimethylcyclohexyl]-, (3E)-
• (E)-4-[(1S,4S,6R)-1,4-dihydroxy-2,2,6-trimethylcyclohexyl]but-3-en-2-one
• Boscialin
• HY-N10102
• AKOS040762595
• CS-0255571
• 129277-03-8
• 3-Buten-2-one, 4-((1S, 4S,6R)-1,4-dihydroxy-2,2,6-trimethylcyclohexyl)-, (3E)-
• CHEMBL517695
• BOSCIALIN
• 3-BUTEN-2-ONE,4-[(1S,4S,6R)-1,4-DIHYDROXY-2,2,6-TRIMETHYLCYCLOHEXYL]-, (3E)-
• DA-61845
• +Expand

• InChIKey： CWLKAPCFJXJCEO-SGEPYOGPSA-N
• Inchi： InChI=1S/C13H22O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h5-6,9,11,15-16H,7-8H2,1-4H3/b6-5+/t9-,11+,13-/m1/s1
• SMILES： CC(/C=C/[C@]1([C@H](C)C[C@H](O)CC1(C)C)O)=O

Computed Properties

• Exact Mass: 226.15696
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 226.156895
• Heavy Atom Count: 16
• Complexity: 306
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5

Experimental Properties

• PSA: 57.53
• Refractive Index: 1.543
• Boiling Point: 351.8°C at 760 mmHg
• Flash Point: 180.8°C
• Color/Form: Oil
• Density: 1.094

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Bouchardatia neurococca